Cas no 2137568-75-1 (3-{[(4-Chloro-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione)

• Product Name: 3-{[(4-Chloro-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione
• CAS No: 2137568-75-1
• MF: C₁₀H₁₁ClN₂O₄S
• MW: 290.723340272903
• CID: 6378361
• PubChem ID: 165749825
• Update Time: 2025-11-06

3-{[(4-Chloro-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-{[(4-chloro-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione
• EN300-738673
• 2137568-75-1
• 3-{[(4-Chloro-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione

• Inchi： 1S/C10H11ClN2O4S/c11-9-2-1-7(3-10(9)13(14)15)4-12-8-5-18(16,17)6-8/h1-3,8,12H,4-6H2
• InChI Key： BFSCOGCMLIAMSN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])CNC1CS(C1)(=O)=O

Computed Properties

• Exact Mass: 290.0128057g/mol
• Monoisotopic Mass: 290.0128057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 100Ų

Additional information on 3-{[(4-Chloro-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione

Introduction to 3-{[(4-Chloro-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione (CAS No. 2137568-75-1)

The compound 3-{[(4-Chloro-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione (CAS No. 2137568-75-1) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel bioactive molecules. This heterocyclic derivative, featuring a thietane core and an amine-substituted aromatic ring, has garnered attention due to its structural complexity and potential pharmacological applications. The presence of both chloro and nitro substituents on the aromatic moiety enhances its reactivity, making it a valuable scaffold for further chemical modifications and functionalization.

Recent studies have highlighted the importance of thietane derivatives in drug discovery, owing to their ability to modulate various biological pathways. The structural motif of 3-{[(4-Chloro-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione exhibits a unique combination of features that make it an attractive candidate for developing therapeutic agents. The thietane ring provides a rigid framework that can interact with biological targets, while the amine group and aromatic substituents offer opportunities for hydrogen bonding and hydrophobic interactions. These characteristics are particularly relevant in the context of designing small-molecule inhibitors or agonists for therapeutic purposes.

In the realm of medicinal chemistry, the substitution pattern on the aromatic ring plays a crucial role in determining the pharmacokinetic and pharmacodynamic properties of a compound. The 4-chloro-3-nitrophenyl moiety in this molecule is particularly noteworthy, as it introduces both electrophilic and nucleophilic sites that can be exploited for further derivatization. Such functional groups are often employed in cross-coupling reactions, allowing chemists to introduce additional layers of complexity into the molecular structure. This flexibility makes 3-{[(4-Chloro-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione a versatile building block for synthesizing novel compounds with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The thietane core has been shown to exhibit promising activity against various diseases, including cancer and inflammatory disorders. The amine group at the 3-position provides a site for further functionalization, enabling the attachment of other pharmacophores that can enhance binding affinity or improve metabolic stability. Additionally, the presence of both chloro and nitro substituents suggests that this compound may undergo diverse chemical transformations, making it suitable for exploring multiple chemical libraries and virtual screening approaches.

Recent advances in computational chemistry have further enhanced the utility of such heterocyclic compounds in drug discovery. Molecular modeling studies have demonstrated that derivatives of thietane can effectively interact with target proteins through multiple binding modes. This versatility is particularly important in overcoming resistance mechanisms associated with existing therapeutics. The structural features of 3-{[(4-Chloro-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione, including its rigid thietane ring, amine-substituted aromatic group, and electron-withdrawing substituents, make it an excellent candidate for computational screening and de novo design strategies.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility despite its structural complexity. Key steps include the formation of the thietane ring through cyclization reactions followed by functionalization at the 3-position with an amine group derived from a suitable precursor. The introduction of the 4-chloro-3-nitrophenyl moiety typically involves electrophilic aromatic substitution reactions or cross-coupling methodologies depending on the synthetic route chosen. These synthetic strategies not only demonstrate the feasibility of producing this compound but also provide insights into potential modifications that could enhance its biological activity.

In conclusion, 3-{[(4-Chloro-3-nitrophenyl)methyl]amino}-1lambda6-thietane-1,1-dione (CAS No. 2137568-75-1) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features, including a rigid thietane core and electron-rich aromatic substituents, make it an attractive candidate for further exploration in drug discovery programs. The presence of both chloro and nitro groups provides ample opportunities for chemical modifications, while computational studies suggest its potential as an inhibitor or agonist for various biological targets. As research in medicinal chemistry continues to evolve, compounds like this one will undoubtedly play a crucial role in addressing unmet medical needs.